2-methoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine

• IUPAC Name: 2-methoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine
• InChI: InChI=1S/C18H16N2O2/c1-21-15-10-8-14(9-11-15)17-12-16(19-18(20-17)22-2)13-6-4-3-5-7-13/h3-12H,1-2H3
• InChI Key: JDLYWOKZWUGRGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)OC
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

2-Methoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine is a compound of interest due to its complex molecular structure and potential applications in various fields of chemistry and materials science. The compound belongs to the pyrimidine derivatives, known for their versatility in chemical reactions and significant role in developing pharmaceuticals, agrochemicals, and organic materials.

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as 2-methoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine, often involves cyclization reactions, condensation, and substitution processes. For instance, compounds can be synthesized via novel modifications of principal pyrimidine synthesis, involving the condensation of urea or N-methylurea with aldehydes or derivatives, demonstrating the flexibility in synthesizing pyrimidine structures (Brown & Lee, 1970).

Molecular Structure Analysis

The molecular structure and hydrogen bonding patterns of pyrimidine derivatives, including those similar to 2-methoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine, are critical for understanding their physical and chemical properties. Studies involving X-ray crystallography and spectroscopic methods have revealed insights into the hydrogen bonding and molecular packing, which are crucial for the liquid crystalline behavior and luminescent properties of these compounds (Glidewell et al., 2003).

Chemical Reactions and Properties

Pyrimidine derivatives undergo various chemical reactions, including thermal rearrangement, substitution, and formation of Schiff bases. These reactions are essential for modifying the chemical structure to tailor the properties for specific applications. The rearrangement and reactivity toward nucleophiles are influenced by substituents on the pyrimidine ring, demonstrating the compound's versatility in synthetic chemistry (Sakamoto* et al., 1983).

Physical Properties Analysis

The physical properties, such as phase behavior and luminescent properties of pyrimidine derivatives, are influenced by their molecular structure and substituents. For example, compounds with certain substituents exhibit liquid crystalline behavior and luminescence, which are important for material science applications (Ahipa et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are crucial for the practical applications of pyrimidine derivatives. The interaction of substituents, such as methoxy groups, with the pyrimidine ring can significantly influence the compound's electronic properties and reactivity. Understanding these interactions is essential for designing compounds with desired chemical behaviors (Krygowski et al., 1994).